Cas no 1393105-30-0 (3-(4,4-difluorocyclohexyl)propanoic acid)

• Product Name: 3-(4,4-difluorocyclohexyl)propanoic acid
• CAS No: 1393105-30-0
• Molecular Formula: C₉H₁₄F₂O₂
• Molecular Weight: 192.203070163727
• CID: 6090277
• PubChem ID: 84023572

3-(4,4-difluorocyclohexyl)propanoic acid Properties

Names and Identifiers

• 3-(4,4-difluorocyclohexyl)propanoic acid
• Cyclohexanepropanoic acid, 4,4-difluoro-
• 1393105-30-0
• 3-(4,4-Difluoro-cyclohexyl)-propionic acid
• 3-(4,4-Difluorocyclohexyl)-propionic acid
• EN300-1932644
• A1-18912
• 3-(4,4-Difluorocyclohexyl)propionic acid
• SCHEMBL17933288

• InChIKey： BIBNLQXOPGKETJ-UHFFFAOYSA-N
• Inchi： 1S/C9H14F2O2/c10-9(11)5-3-7(4-6-9)1-2-8(12)13/h7H,1-6H2,(H,12,13)
• SMILES： C1(CCC(O)=O)CCC(F)(F)CC1

Computed Properties

• Exact Mass: 192.09618601g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 192.09618601g/mol
• Heavy Atom Count: 13
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 280.5±10.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 123.4±19.0 °C
• pka: 4.76±0.10(Predicted)
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids